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Compound of Interest

Compound Name: Isoguanine

Cat. No.: B023775 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for the handling of Isoguanine, including personal protective

equipment (PPE) recommendations, procedural guidance for handling, and disposal plans.

Adherence to these protocols is critical for personal safety and to maintain the integrity of your

research.

Hazard Identification and Safety Precautions
Isoguanine is classified as a substance that causes skin irritation and serious eye irritation.[1]

[2][3] It is crucial to handle this compound with care to avoid direct contact.

Signal Word: Warning[1][3]

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust.
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P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362+P364: Take off contaminated clothing and wash it before reuse.

Quantitative Data Summary
The following table summarizes key quantitative data for Isoguanine, providing a quick

reference for its physical and chemical properties.

Property Value Source

Molecular Formula C5H5N5O

Molecular Weight 151.13 g/mol

Melting Point >360 °C

Solubility in 1 M NaOH 50 mg/ml

Purity (HPLC) >98.0%

Operational Plan: Handling Isoguanine in a
Laboratory Setting
This section provides a step-by-step guide for the safe handling of Isoguanine from receipt to

disposal.

Personal Protective Equipment (PPE)
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Before handling Isoguanine, ensure that the following personal protective equipment is worn:

Body Protection: A standard laboratory coat must be worn to protect against spills. For

procedures with a higher risk of splashing, a chemical-resistant apron over the lab coat is

recommended.

Hand Protection: Chemical-resistant disposable gloves (e.g., nitrile) are mandatory. Given

the skin irritation hazard, double gloving is a recommended practice. Always inspect gloves

for integrity before use and change them immediately if contaminated.

Eye and Face Protection: Chemical safety goggles are required to protect against splashes

and airborne particles. When handling larger quantities or when there is a significant risk of

splashing, a face shield should be worn in addition to safety goggles.

Respiratory Protection: All handling of Isoguanine powder must be conducted in a certified

chemical fume hood to minimize inhalation of airborne particles. If engineering controls are

not sufficient to maintain exposure below permissible limits, a NIOSH-approved respirator

should be used.

Experimental Workflow for Handling Isoguanine
The following diagram outlines the standard procedure for safely handling Isoguanine in a

laboratory setting.
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Isoguanine Handling Workflow
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Caption: A workflow for the safe handling of Isoguanine.
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Detailed Methodologies
a. Weighing Isoguanine Powder:

Ensure the analytical balance is inside a chemical fume hood or a ventilated balance

enclosure.

Use anti-static weigh boats or paper.

Carefully transfer the desired amount of Isoguanine powder using a clean spatula.

Avoid creating dust. If any powder is spilled, clean it up immediately following the spill

response protocol.

b. Dissolving Isoguanine:

Add the weighed Isoguanine powder to a suitable container (e.g., a beaker or flask).

Slowly add the desired solvent (e.g., 1 M NaOH for a stock solution) while stirring.

If necessary, gently heat or sonicate the solution to aid dissolution, ensuring the container is

appropriately covered to prevent splashing.

Handle the resulting solution with the same level of PPE as the powder.

Disposal Plan
Proper disposal of Isoguanine and associated contaminated materials is crucial to prevent

environmental contamination and ensure a safe laboratory environment.

Waste Segregation and Collection
Solid Waste:

Collect unused or expired Isoguanine powder in its original container or a clearly labeled,

sealed waste container.

Contaminated materials such as weigh boats, pipette tips, and gloves must be collected in

a designated, leak-proof container lined with a heavy-duty plastic bag. This container
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should be clearly labeled as "Hazardous Chemical Waste."

Liquid Waste:

Solutions containing Isoguanine should be collected in a designated, leak-proof, and

chemically compatible container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Isoguanine," and the approximate concentration and volume.

Storage Pending Disposal
Store sealed and labeled waste containers in a designated satellite accumulation area within

the laboratory.

This area should be secure, away from general laboratory traffic, and in a secondary

containment tray to prevent spills.

Final Disposal
Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.

Never dispose of Isoguanine or its solutions down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal.

Decontamination
Thoroughly decontaminate all surfaces and equipment that have come into contact with

Isoguanine using an appropriate cleaning agent (e.g., a detergent solution followed by

water).

Dispose of all cleaning materials as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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